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Compound of Interest

Compound Name: 3,4-Dichlorobenzyl isocyanate

Cat. No.: B033553 Get Quote

This technical guide provides essential information regarding the chemical properties of 3,4-
Dichlorobenzyl isocyanate, tailored for researchers, scientists, and professionals in the field

of drug development and chemical synthesis.

Core Chemical Data
3,4-Dichlorobenzyl isocyanate is a distinct chemical compound with the specific molecular

characteristics outlined below. It is important to differentiate it from the similarly named 3,4-

Dichlorophenyl isocyanate, which possesses a different molecular structure, weight, and

formula.

The fundamental quantitative data for 3,4-Dichlorobenzyl isocyanate is summarized in the

following table for clarity and ease of reference.

Property Value Citations

Molecular Weight 202.04 g/mol [1]

Molecular Formula C₈H₅Cl₂NO [1][2]

CAS Number 19752-09-1 [1][2]

IUPAC Name
1,2-dichloro-4-

(isocyanatomethyl)benzene
[2]
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Experimental Protocols and Signaling Pathways
Currently, publicly available literature does not detail specific biological signaling pathways

involving 3,4-Dichlorobenzyl isocyanate. This compound is primarily utilized as a chemical

intermediate in organic synthesis.

Detailed experimental protocols for the use of 3,4-Dichlorobenzyl isocyanate are specific to

the intended synthetic route and are typically developed within the context of a particular

research project or chemical manufacturing process. No standardized biological experimental

protocols involving this specific isocyanate were identified.

Due to the absence of described signaling pathways or complex experimental workflows in the

provided search results, the generation of corresponding diagrams is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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